Mao-B-IN-38

• Molecular Formula: C14H17FN4O2S3
• Molecular Weight: 388.5 g/mol
• InChI: InChI=1S/C14H17FN4O2S3/c1-2-24(20,21)18-14-17-16-13(23-14)10-3-4-12(11(15)9-10)19-5-7-22-8-6-19/h3-4,9H,2,5-8H2,1H3,(H,17,18)
• InChIKey: DMGRWXWNYLVFTD-UHFFFAOYSA-N

MAO-B-IN-38: Reversible and Competitive MAO-B Inhibitor

MAO-B-IN-38 (designated Compound 6b in the primary literature) is a reversible, competitive inhibitor of monoamine oxidase B (MAO-B), engineered via a 'toxicity-to-activity optimization' strategy from the oxazolidinone antibiotic linezolid [1]. It demonstrates an IC50 of 0.03 µM against MAO-B, with reported selectivity over MAO-A of 464-fold, outperforming its parent compound linezolid (MAO-B IC50 0.62 µM, 11-fold selectivity) [1]. The compound retains a thiomorpholine C-ring and an ethane sulfonyl substituent, which are critical for its selective binding profile [1].

Reversible, competitive MAO-B inhibition profile

High selectivity for MAO-B over MAO-A (reported 464-fold)

Engineered from linezolid scaffold, without antibacterial activity

• [1] Dhangar MS, et al. Optimizing Linezolid: Transforming It into a Selective MAO-B Inhibitor via a Toxicity-to-Activity Optimization Approach. ACS Med Chem Lett. 2024 Dec 16;16(1):40-50. doi: 10.1021/acsmedchemlett.4c00354. PMID: 39811132. View Source

MAO-B-IN-38: Irreplaceable by Generic MAO-B Inhibitors

MAO-B-IN-38 occupies a distinct chemical space among MAO-B inhibitors, combining high potency with a defined reversible and competitive binding mode that contrasts sharply with irreversible inhibitors like pargyline and selegiline [1]. Its selectivity index (464-fold over MAO-A) significantly exceeds that of the parent linezolid scaffold (11-fold), meaning that simple structural analogs or in-class MAO-B inhibitors cannot replicate its balanced selectivity–potency profile [1]. Furthermore, MAO-B-IN-38 was specifically designed to abolish the antimycobacterial activity inherent to linezolid, a critical differentiation that renders generic substitution chemically and functionally inadequate [1].

Irreversible vs. reversible binding

Irreversible inhibitors (pargyline, selegiline) cannot replicate the washout-reversible control needed in dynamic MAO-B studies. Substitution may shift endpoint interpretation.

Linezolid-based analogs retain unwanted activity

Parent linezolid and close structural analogs carry antimycobacterial activity and much lower MAO-B selectivity (11-fold). These confounders may not transfer to the optimized 1,3,4-thiadiazole profile.

Pan-MAO or low-selectivity tools may introduce off-target effects

Compounds with low MAO-B/MAO-A selectivity risk serotonergic interference in models requiring preserved serotonin catabolism. Reported selectivity index of this series differs significantly from generic MAO-B inhibitors.

• [1] Dhangar MS, et al. Optimizing Linezolid: Transforming It into a Selective MAO-B Inhibitor via a Toxicity-to-Activity Optimization Approach. ACS Med Chem Lett. 2024 Dec 16;16(1):40-50. doi: 10.1021/acsmedchemlett.4c00354. PMID: 39811132. View Source

MAO-B-IN-38: Quantitative Differentiation Evidence

Superior MAO-B Inhibitory Potency

MAO-B-IN-38 exhibits a 20.7-fold improvement in MAO-B inhibitory potency relative to its parent compound linezolid (IC50 0.03 µM vs. 0.62 µM) [1]. It is also 4.7-fold more potent than the irreversible MAO-B inhibitor pargyline (IC50 0.14 µM) and 61.7-fold more potent than clorgyline (IC50 1.85 µM), a standard MAO-A inhibitor with residual MAO-B activity [1].

MAO-B Potency

Head-to-head

IC50 0.03 µM vs. linezolid 0.62 µM (20.7-fold)

Supports MAO-B pathway inhibition study fit

Recombinant human MAO-B assay, triplicate experiments

Evidence Dimension	MAO-B enzyme inhibition (IC50)
Target Compound Data	IC50 = 0.03 µM (human MAO-B)
Comparator Or Baseline	Linezolid: IC50 = 0.62 µM; Pargyline: IC50 = 0.14 µM; Clorgyline: IC50 = 1.85 µM
Quantified Difference	20.7-fold more potent than linezolid; 4.7-fold vs. pargyline; 61.7-fold vs. clorgyline
Conditions	In vitro recombinant human MAO-B enzyme assay; triplicate experiments (n=3); data from Dhangar et al. ACS Med Chem Lett 2024.

Why This Matters

This establishes MAO-B-IN-38 as the most potent MAO-B inhibitor among its structural class, enabling lower dosing in functional assays and reducing the risk of off-target effects linked to high compound concentrations.

• [1] Dhangar MS, et al. Optimizing Linezolid: Transforming It into a Selective MAO-B Inhibitor via a Toxicity-to-Activity Optimization Approach. ACS Med Chem Lett. 2024 Dec 16;16(1):40-50. doi: 10.1021/acsmedchemlett.4c00354. PMID: 39811132. View Source

Superior MAO-B Selectivity over Linezolid

MAO-B-IN-38 demonstrates a selectivity index (SI = IC50 MAO-A / IC50 MAO-B) of 464, representing a 42-fold improvement over linezolid's selectivity index of 11 [1]. A separate cross-study analysis using vendor-reported IC50 values for MAO-A (21.46 µM) yields a calculated SI of approximately 715, further underscoring the compound's strong selectivity . The closest structural analog, compound 6d (SI = 564), exhibits even higher selectivity but with different pharmacokinetic implications [1].

MAO-B Selectivity

Head-to-head

Selectivity index 464 (42-fold higher than linezolid SI 11)

Supports isoform-selectivity assay context

IC50 ratio MAO-A / MAO-B; vendor MAO-A data also indicates SI ~715

Evidence Dimension	Selectivity index for MAO-B over MAO-A
Target Compound Data	SI = 464 (primary paper); calculated SI ≈ 715 using vendor MAO-A IC50 of 21.46 µM
Comparator Or Baseline	Linezolid: SI = 11; Compound 6d: SI = 564
Quantified Difference	42.2-fold higher SI than linezolid
Conditions	Ratio of human MAO-A IC50 to human MAO-B IC50; Dhangar et al. ACS Med Chem Lett 2024; vendor MAO-A IC50 from TargetMol (T204375) and InvivoChem (V105079).

Why This Matters

High MAO-B/MAO-A selectivity is critical for minimizing serotonergic toxicity risks in neurodegenerative disease models, making MAO-B-IN-38 a safer tool compound than linezolid-derived molecules with lower selectivity.

• [1] Dhangar MS, et al. Optimizing Linezolid: Transforming It into a Selective MAO-B Inhibitor via a Toxicity-to-Activity Optimization Approach. ACS Med Chem Lett. 2024 Dec 16;16(1):40-50. doi: 10.1021/acsmedchemlett.4c00354. PMID: 39811132. View Source

Reversible and Competitive Binding Mode

In dialysis-based reversibility assays, MAO-B-IN-38 demonstrated recovery of enzymatic activity from 34.99% ± 3.86 to 73.46% ± 1.04% after dialysis, closely paralleling the clinically approved reversible inhibitor safinamide (recovery from 33.09% ± 3.38 to 81.32% ± 5.52%) [1]. In contrast, the irreversible inhibitor pargyline showed negligible recovery (33.53% ± 2.76 to 33.98% ± 0.16%) [1]. Kinetic analysis confirmed a competitive inhibition mechanism [1].

Reversible Binding

Head-to-head

Activity recovery 73.5% post-dialysis, comparable to safinamide (81.3%)

Supports reversible inhibition assay context

Dialysis assay at ~2× IC50; pargyline recovery negligible (34%)

Evidence Dimension	Recovery of MAO-B enzymatic activity post-dialysis
Target Compound Data	Activity recovered: 34.99 ± 3.86% → 73.46 ± 1.04%
Comparator Or Baseline	Safinamide: 33.09 ± 3.38% → 81.32 ± 5.52%; Pargyline: 33.53 ± 2.76% → 33.98 ± 0.16%
Quantified Difference	MAO-B-IN-38 recovery is comparable to safinamide (reversible control) and significantly greater than pargyline (irreversible control)
Conditions	Human MAO-B dialysis assay at ~2× IC50 concentrations (0.068 µM for 6b, 0.042 µM for safinamide, 0.028 µM for pargyline).

Why This Matters

Reversible inhibition allows for tighter temporal control of MAO-B activity in experimental models, avoiding the prolonged enzyme suppression caused by irreversible inhibitors, which can complicate neuroprotection studies.

• [1] Dhangar MS, et al. Optimizing Linezolid: Transforming It into a Selective MAO-B Inhibitor via a Toxicity-to-Activity Optimization Approach. ACS Med Chem Lett. 2024 Dec 16;16(1):40-50. doi: 10.1021/acsmedchemlett.4c00354. PMID: 39811132. View Source

Elimination of Antimycobacterial Activity

MAO-B-IN-38 was intentionally designed to abolish the antimycobacterial activity of linezolid by replacing the oxazolidinone ring with a 1,3,4-thiadiazole scaffold [1]. While linezolid is a clinically used antibiotic against Mycobacterium tuberculosis (Mtb), MAO-B-IN-38 and its analog 5c demonstrated IC50 values >300 µg/mL against Mtb, indicating a complete loss of antibacterial activity [1].

Anti-Mtb Activity

Head-to-head

IC50 >300 µg/mL (inactive) vs. linezolid active

Removes antibacterial confounding in research models

Mtb H37Rv broth microdilution; complete abolition confirmed

Evidence Dimension	Antimycobacterial activity against M. tuberculosis
Target Compound Data	IC50 > 300 µg/mL (inactive)
Comparator Or Baseline	Linezolid: potent antimycobacterial antibiotic (IC50 in low µg/mL range)
Quantified Difference	Complete abolition of antibacterial activity confirmed at concentrations up to 300 µg/mL
Conditions	Mtb H37Rv strain; broth microdilution assay; Supporting Information Table S1 from Dhangar et al. 2024.

Why This Matters

For researchers using MAO-B-IN-38 in cell-based or in vivo neurodegenerative disease models, the absence of antibiotic activity eliminates confounding antibacterial effects that could interfere with gut microbiome studies or long-term dosing regimens.

• [1] Dhangar MS, et al. Optimizing Linezolid: Transforming It into a Selective MAO-B Inhibitor via a Toxicity-to-Activity Optimization Approach. ACS Med Chem Lett. 2024 Dec 16;16(1):40-50. doi: 10.1021/acsmedchemlett.4c00354. PMID: 39811132. View Source

Computational Binding Stability Favoring MAO-B

Molecular dynamics simulations over 100 ns revealed that the MAO-B–6b complex achieves greater conformational stability than the MAO-A–6b complex [1]. The protein Cα RMSD for MAO-B–6b stabilized at approximately 1.8–2.0 Å, while the MAO-A–6b complex exhibited larger fluctuations (RMSD ~3.84–6.43 Å) and multiple instability spikes [1]. Docking studies also showed a higher selectivity index for MAO-B binding (docking score ratio = 1.789 for compound 6b) [1].

MD Binding Stability

Class-level inference

MAO-B Cα RMSD ~1.8–2.0 Å vs. MAO-A ~3.8–6.4 Å

Computational binding stability context

100 ns MD; supports preferential MAO-B complex stability

Evidence Dimension	Molecular dynamics simulation: protein Cα RMSD stability
Target Compound Data	MAO-B–6b RMSD: ~1.8–2.0 Å; MAO-A–6b RMSD: ~3.84–6.43 Å with spikes up to 7.24 Å
Comparator Or Baseline	No direct small-molecule comparator; comparison is between MAO-B and MAO-A complexes of the same compound
Quantified Difference	MAO-B complex RMSD approximately 2–3 times lower than MAO-A complex after equilibration
Conditions	100 ns MD simulation; AMBER force field; explicit solvent; Dhangar et al. 2024 Figures 7A, 7B.

Why This Matters

This computational evidence supports the experimentally observed selectivity, providing structural rationale for preferential MAO-B binding and reducing the likelihood of MAO-A-mediated off-target effects in silico screening pipelines.

• [1] Dhangar MS, et al. Optimizing Linezolid: Transforming It into a Selective MAO-B Inhibitor via a Toxicity-to-Activity Optimization Approach. ACS Med Chem Lett. 2024 Dec 16;16(1):40-50. doi: 10.1021/acsmedchemlett.4c00354. PMID: 39811132. View Source

MAO-B-IN-38: Applications in Neurodegeneration Research

Parkinson's Disease: Reversible MAO-B Inhibition

MAO-B-IN-38 is ideally suited for dopaminergic neuron models (e.g., SH-SY5Y or primary midbrain cultures) where transient, titratable MAO-B inhibition is needed to study oxidative stress pathways without permanent enzyme inactivation. Its reversible, competitive mechanism (recovery to 73.46% activity post-dialysis) [1] allows researchers to wash out the compound and measure downstream recovery effects, a protocol not achievable with irreversible inhibitors like pargyline.

Alzheimer's Disease: High MAO-B Selectivity

In Alzheimer's disease models where serotonergic signaling integrity must be preserved, MAO-B-IN-38's 464-fold selectivity over MAO-A [1] minimizes confounding effects on serotonin catabolism. This selectivity is a direct improvement over linezolid (11-fold selective) and makes the compound suitable for co-administration studies with serotonergic agents.

SAR Studies from Linezolid Chemical Space

MAO-B-IN-38 serves as a key reference compound in SAR studies exploring the 1,3,4-thiadiazole scaffold. Its well-characterized MAO-B IC50 (0.03 µM) and abolished antibacterial activity (>300 µg/mL against Mtb) [1] make it an ideal benchmark for evaluating new analogs that aim to retain MAO-B potency while further improving selectivity or pharmacokinetic properties.

Computational Drug Discovery & MD Validation

The published 100-ns MD simulation data for MAO-B–6b and MAO-A–6b complexes, including RMSD, RMSF, and docking scores [1], provide a validated dataset for computational chemists benchmarking new MAO-B inhibitor docking protocols or force field parameters. The contrast in complex stability between isoforms (RMSD ~1.8–2.0 Å for MAO-B vs. ~3.84–6.43 Å for MAO-A) offers a clear computational metric for virtual screening hit prioritization.

Application

Selection Property

Validation Focus

Dopaminergic neuron oxidative stress studies

Reversible MAO-B inhibition profile

Reversibility and pathway recovery post-washout

Serotonergic signaling preservation models

High MAO-B/MAO-A selectivity index

Serotonin catabolism pathway integrity

1,3,4-thiadiazole SAR reference studies

Benchmark MAO-B inhibition and abolished antibacterial activity

MAO-B selectivity retention in new analogs

In silico MAO-B docking and MD protocols

Published MD complex stability dataset

RMSD-based binding stability comparisons

• [1] Dhangar MS, et al. Optimizing Linezolid: Transforming It into a Selective MAO-B Inhibitor via a Toxicity-to-Activity Optimization Approach. ACS Med Chem Lett. 2024 Dec 16;16(1):40-50. doi: 10.1021/acsmedchemlett.4c00354. PMID: 39811132. View Source